(2-chloro-4-{(Z)-[3-(4-chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-6-methoxyphenoxy)acetic acid

• Molecular Formula: C19H13Cl2NO6S
• Molecular Weight: 454.3 g/mol
• IUPAC Name: 2-[2-chloro-4-[(Z)-[3-(4-chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl]-6-methoxyphenoxy]acetic acid
• InChI: InChI=1S/C19H13Cl2NO6S/c1-27-14-7-10(6-13(21)17(14)28-9-16(23)24)8-15-18(25)22(19(26)29-15)12-4-2-11(20)3-5-12/h2-8H,9H2,1H3,(H,23,24)/b15-8-
• InChI Key: DMPZWKOPPPFGOF-NVNXTCNLSA-N
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=C\2/C(=O)N(C(=O)S2)C3=CC=C(C=C3)Cl)Cl)OCC(=O)O
• SMILES: COC1=C(C(=CC(=C1)C=C2C(=O)N(C(=O)S2)C3=CC=C(C=C3)Cl)Cl)OCC(=O)O

Description

(2-chloro-4-{(Z)-[3-(4-chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-6-methoxyphenoxy)acetic acid, also known as COTI-2, is a small molecule drug that has been developed for cancer treatment. It has shown promising results in preclinical studies and is currently undergoing clinical trials. In

Mechanism of Action

(2-chloro-4-{(Z)-[3-(4-chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-6-methoxyphenoxy)acetic acid works by binding to the mutant p53 protein and inducing conformational changes that lead to its degradation. This results in the activation of the normal p53 pathway, which promotes cell death and inhibits tumor growth. This compound has also been shown to inhibit the activity of other proteins that are involved in cancer cell survival and proliferation.
Biochemical and Physiological Effects:
In preclinical studies, this compound has been shown to have potent anti-cancer effects in a variety of cancer cell lines, including breast, lung, and colon cancer. It has also been shown to be well-tolerated in animal models, with no significant toxicity observed. In clinical trials, this compound has shown promising results in patients with advanced or metastatic solid tumors.

Advantages and Limitations for Lab Experiments

One advantage of (2-chloro-4-{(Z)-[3-(4-chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-6-methoxyphenoxy)acetic acid is its specificity for mutant p53, which makes it a promising candidate for cancer treatment. However, its mechanism of action is complex and not fully understood, which can make it challenging to design experiments to study its effects. Additionally, the synthesis of this compound is complex and requires specialized equipment and expertise.

Future Directions

There are several future directions for research on (2-chloro-4-{(Z)-[3-(4-chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-6-methoxyphenoxy)acetic acid. One area of focus is the development of combination therapies that include this compound, as it has been shown to have synergistic effects with other anti-cancer drugs. Another area of focus is the optimization of the synthesis method to improve yields and purity of the final product. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on cancer cells.

Synthesis Methods

The synthesis of (2-chloro-4-{(Z)-[3-(4-chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-6-methoxyphenoxy)acetic acid involves multiple steps, including the preparation of 2-chloro-4-hydroxy-6-methoxyphenol, the synthesis of 4-(3-aminopropyl)-2,4-dioxo-3,4-dihydrothiazole-5-carboxylic acid, and the coupling of these two compounds to form this compound. The synthesis method has been optimized to achieve high yields and purity of the final product.

Scientific Research Applications

(2-chloro-4-{(Z)-[3-(4-chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-6-methoxyphenoxy)acetic acid has been extensively studied for its anti-cancer properties. It has been shown to inhibit the activity of mutant p53, a protein that is commonly found in many types of cancer cells. Mutant p53 is known to promote tumor growth and metastasis, and inhibiting its activity can lead to cancer cell death. This compound has also been shown to have synergistic effects when combined with other anti-cancer drugs, making it a promising candidate for combination therapy.